Cas no 6712-98-7 (1-N,N-Bis(2-hydroxyethyl)amino-2-propanol)

• Product Name: 1-N,N-Bis(2-hydroxyethyl)amino-2-propanol
• CAS No: 6712-98-7
• MF: C₇H₁₇NO₃
• MW: 163.214782476425
• MDL: MFCD00009725
• CID: 506131
• PubChem ID: 87565040
• Update Time: 2025-05-28

1-N,N-Bis(2-hydroxyethyl)amino-2-propanol Chemical and Physical Properties

Names and Identifiers

• N,N-BIS(2-HYDROXYETHYL)ISOPROPANOLAMINE
• 1-[BIS(2-HYDROXYETHYL)AMINO]-2-PROPANOL
• 1-[N,N-BIS(2-HYDROXYETHYL)AMINO]-2-PROPANOL
• 1-(N,N-bis(2-Hydroxyethyl)amino)propan-2-ol
• 1-[bis-(2-hydroxy-ethyl)-amino]-propan-2-ol
• 1-[bis-2-hydroxy-ethyl-amino]-propan-2-ol
• 2-Propanol, 1-bis(2-hydroxyethyl)amino-
• 1-[Bis(2-hydroxyethyl)amino]propane-2-ol
• 1-[bis(2-hydroxyethyl)amino]propan-2-ol
• 1-N,N-BIS(2-HYDROXYETHYL)AMINO-2-PROPANOL
• 2-Propanol,1-[bis(2-hydroxyethyl)amino]-
• 2,2'-((2-Hydroxypropyl)azanediyl)diethanol
• 2-Propanol, 1-[bis(2-hydroxyethyl)amino]-
• 1-(N,N-Bis(2-hydroxyethyl)amino)-2-propanol
• 2-Propanol, 1-(bis(2-hydroxyethyl)amino)-
• NSC30493
• ZFE
• DEIPA
• AKOS005257734
• SB83848
• DTXSID80863933
• B2180
• NS00008401
• MFCD00009725
• 2,2'-((2-Hydroxypropyl)azanediyl)bis(ethan-1-ol)
• NSC 30493
• 1-[N,N-Bis(2-hydroxyethyl)amino]-2-propanol, 94%
• 6712-98-7
• D88906
• ZFECCYLNALETDE-UHFFFAOYSA-N
• FT-0607168
• GEO-00345
• EINECS 229-764-5
• NSC-30493
• SCHEMBL131477
• 1-[Bis(2-hydroxyethyl)amino]-2-propanol #
• CS-0319590
• BS-44094
• EC 229-764-5
• 1-N,N-Bis(2-hydroxyethyl)amino-2-propanol

• MDL： MFCD00009725
• Inchi： 1S/C7H17NO3/c1-7(11)6-8(2-4-9)3-5-10/h7,9-11H,2-6H2,1H3
• InChI Key： ZFECCYLNALETDE-UHFFFAOYSA-N
• SMILES： OC(C)CN(CCO)CCO

Computed Properties

• Exact Mass: 163.12100
• Monoisotopic Mass: 163.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 83.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.4
• Topological Polar Surface Area: 63.9

Experimental Properties

• Density: 1.079 g/mL at 25 °C(lit.)
• Melting Point: 31.5-36 °C (lit.)
• Boiling Point: 145°C/0.6mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.473-1.477
• PSA: 63.93000
• LogP: -1.34620

1-N,N-Bis(2-hydroxyethyl)amino-2-propanol Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 1-N,N-Bis(2-hydroxyethyl)amino-2-propanol

Comprehensive Guide to 1-N,N-Bis(2-hydroxyethyl)amino-2-propanol (CAS No. 6712-98-7): Properties, Applications, and Industry Insights

1-N,N-Bis(2-hydroxyethyl)amino-2-propanol, identified by its CAS number 6712-98-7, is a versatile organic compound widely utilized in industrial and research applications. This tertiary amino alcohol combines hydrophilic hydroxyl groups with an amine functionality, making it valuable for formulations requiring pH adjustment, emulsification, or solubility enhancement. Its molecular structure (C7H17NO3) enables compatibility with aqueous and organic systems, a feature increasingly sought after in green chemistry and sustainable material development.

Recent trends in biodegradable surfactants and low-toxicity additives have amplified interest in this compound. Researchers highlight its potential as a non-ionic surfactant precursor in cosmetic formulations, where mildness and environmental safety are prioritized. The compound’s dual hydroxyl groups facilitate hydrogen bonding, a property leveraged in polyurethane catalysts and epoxy resin modifiers—topics frequently searched in polymer science forums.

From a technical perspective, 1-N,N-Bis(2-hydroxyethyl)amino-2-propanol exhibits a boiling point of 120-122°C at 1 mmHg and a density of ~1.1 g/cm³. These parameters make it suitable for high-temperature applications, a key concern in industrial coating and adhesive manufacturing. Analytical techniques like HPLC and GC-MS (common search terms among quality control professionals) are typically employed for purity verification, with commercial grades offering ≥95% purity.

In pharmaceutical intermediates, this compound’s amino-alcohol moiety serves as a building block for drug delivery systems. Patent literature reveals its role in enhancing transdermal absorption—a hot topic in dermatological research. Meanwhile, material scientists explore its chelating properties for heavy metal remediation, aligning with global interest in water purification technologies.

Regulatory compliance is another critical aspect. While not classified as hazardous under major chemical inventories, proper handling guidelines emphasize PPE usage (gloves, goggles) due to its mild alkalinity (pH ~10 in solution). This aligns with workplace safety searches trending in OSHA compliance discussions. Storage recommendations include nitrogen inerting to prevent oxidative degradation—a practice increasingly adopted for oxygen-sensitive compounds.

The compound’s hygroscopic nature necessitates moisture-controlled packaging, a detail frequently queried by logistics managers. Suppliers now offer desiccant-included containers to address this, reflecting industry shifts toward smart packaging solutions. Cost-effectiveness analyses show advantages over similar amino alcohols like triethanolamine (TEA) in specific applications, making it a budget-friendly alternative—a comparison often requested in procurement forums.

Emerging applications include 3D printing resins, where its viscosity-modifying properties aid layer adhesion. This connects with booming searches around additive manufacturing additives. Additionally, its low volatility meets requirements for indoor air quality standards (e.g., LEED certification), relevant to eco-friendly construction debates.

For researchers, synthesis optimization remains a focus area. Recent publications describe catalytic amination methods to improve yield—addressing frequent queries about process intensification. Analytical challenges like peak separation in chromatographic analysis are also discussed, with suggestions to use ion-pair reagents for better resolution.

Market projections indicate growth in Asia-Pacific regions, driven by personal care industry expansion. This correlates with search trends for APAC chemical demand statistics. Quality benchmarks now emphasize residual solvent limits (<500 ppm), reflecting tightening REACH regulations—a regulatory focus area generating substantial search traffic.

In conclusion, 1-N,N-Bis(2-hydroxyethyl)amino-2-propanol (CAS 6712-98-7) exemplifies how multifunctional compounds address evolving industrial needs. From sustainable formulations to advanced material science, its applications mirror current technological priorities while offering solutions to persistent challenges in product development and environmental compliance.